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Compound of Interest

Compound Name: 17(R)-Resolvin D3

Cat. No.: B10782903

Essential Safety and Handling Guide for 17(R)-
Resolvin D3

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of specialized pro-resolving mediators like 17(R)-Resolvin D3 is paramount. This
guide provides immediate, essential safety protocols, operational procedures, and disposal
plans to foster a secure laboratory environment and build confidence in handling this bioactive
lipid.

Personal Protective Equipment (PPE) and
Immediate Safety Measures

When working with 17(R)-Resolvin D3, adherence to the following personal protective
equipment guidelines is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:
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Protection Type Specification Purpose

Safety glasses with side Protects against splashes of

Eye Protection i .
shields or goggles. the ethanol solution.

] Compatible chemical-resistant Prevents skin contact with the
Hand Protection o
gloves (e.g., nitrile rubber). compound and solvent.

Protects clothing and skin from

Body Protection Laboratory coat. ) ]
accidental spills.

Work Environment:

o Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

vapors.
o Ensure an eyewash station and safety shower are readily accessible.

Operational Plan: From Recelipt to Disposal

A systematic approach to handling 17(R)-Resolvin D3 from the moment it is received to its
final disposal is critical for laboratory safety and experimental integrity.

Step-by-Step Handling Procedure:
e Receiving and Storage:

o Upon receipt, immediately transfer the product to a freezer set at -20°C for long-term

storage.

o 17(R)-Resolvin D3 is supplied as a solution in ethanol. Keep the container tightly sealed
to prevent solvent evaporation and potential degradation of the compound.

o Preparation for Use:

o Before opening, allow the vial to warm to room temperature to prevent condensation from

entering the container.

o If necessary, briefly centrifuge the vial to ensure the entire sample is at the bottom.
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» Handling and Dispensing:

o All handling of the 17(R)-Resolvin D3 solution should be conducted in a well-ventilated
fume hood.

o Use calibrated micropipettes with appropriate tips to accurately dispense the required
volume.

o Avoid direct contact with the solution.
e In Case of a Spill:
o Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).
o Place the absorbent material into a sealed container for proper disposal.
o Ventilate the area and wash the spill site after the material has been completely removed.

Disposal Plan

Proper disposal of 17(R)-Resolvin D3 and any contaminated materials is crucial to prevent
environmental contamination and comply with regulations.

e Unused Material and Solutions: Unused 17(R)-Resolvin D3 solution should be disposed of
as hazardous chemical waste.[1][2] Collect in a designated, labeled waste container for
flammable liquids.[2] Do not dispose of it down the drain.

o Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have
come into contact with 17(R)-Resolvin D3 should be placed in a sealed bag and disposed of

as hazardous solid waste.

o Compliance: All waste disposal must be in accordance with local, state, and federal
regulations. Consult your institution's Environmental Health and Safety (EHS) department for
specific guidelines.

Quantitative Data Summary

The following table summarizes key quantitative information for 17(R)-Resolvin D3.
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Property Value Source

(4S,52,7E,9E,11R,13Z,15E,17
R,197)-4,11,17-trihydroxy- ,

Formal Name Cayman Chemical
5,7,9,13,15,19-

docosahexaenoic acid

CAS Number 1427475-53-3 Cayman Chemical
Molecular Formula C22H3205 Cayman Chemical
Formula Weight 376.5 g/mol Cayman Chemical
Purity >90% Cayman Chemical
Supplied As A solution in ethanol Cayman Chemical
Storage Temperature -20°C Cayman Chemical
Stability > 1 year at -20°C Cayman Chemical

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical flow of operations and safety precautions for
handling 17(R)-Resolvin D3.
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Caption: Workflow for safe handling of 17(R)-Resolvin D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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